3-(3,5-Dimethylphenyl)-5-fluorobenzoic acid

• IUPAC Name: 3-(3,5-dimethylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-3-10(2)5-11(4-9)12-6-13(15(17)18)8-14(16)7-12/h3-8H,1-2H3,(H,17,18)
• InChI Key: PPJDRWFYSBNSQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=CC(=CC(=C2)F)C(=O)O)C
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID10689022
• Molecular Weight: 244.26 g/mol
• CAS No.: 1261929-74-1

Description

3-(3,5-Dimethylphenyl)-5-fluorobenzoic acid is an organic compound that belongs to the class of benzoic acids. This compound features a fluorine atom and two methyl groups attached to a benzene ring, making it a derivative of benzoic acid. The presence of these substituents can significantly influence the compound’s chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-Dimethylphenyl)-5-fluorobenzoic acid typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst .

Industrial Production Methods

In industrial settings, the production of 3-(3,5-Dimethylphenyl)-5-fluorobenzoic acid may involve large-scale Suzuki-Miyaura coupling reactions. The reaction conditions are optimized to ensure high yield and purity, often involving the use of specialized equipment and reagents to handle the scale and maintain safety standards.

Chemical Reactions Analysis

Types of Reactions

3-(3,5-Dimethylphenyl)-5-fluorobenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The fluorine atom and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes.

Scientific Research Applications

3-(3,5-Dimethylphenyl)-5-fluorobenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Medicine: Research into its potential therapeutic effects, such as anti-inflammatory or anticancer properties, is ongoing.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethylphenyl)-5-fluorobenzoic acid involves its interaction with specific molecular targets. The fluorine atom and methyl groups can influence the compound’s binding affinity and selectivity towards these targets. The pathways involved may include inhibition of enzymes or modulation of receptor activity, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

3-(3,5-Dimethylphenyl)benzoic acid: Lacks the fluorine atom, which can affect its reactivity and biological activity.

5-Fluoro-2-methylbenzoic acid: Contains a single methyl group and a fluorine atom, offering different chemical properties.

3,5-Dimethylbenzoic acid: Lacks the fluorine atom, resulting in different reactivity and applications.

Uniqueness

3-(3,5-Dimethylphenyl)-5-fluorobenzoic acid is unique due to the combination of its substituents, which confer specific chemical and biological properties